molecular formula C7H11NS B1596281 N-methyl-1-(3-methylthiophen-2-yl)methanamine CAS No. 860997-09-7

N-methyl-1-(3-methylthiophen-2-yl)methanamine

Cat. No. B1596281
CAS RN: 860997-09-7
M. Wt: 141.24 g/mol
InChI Key: KSWAIIKUFIWWOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-methyl-1-(3-methylthiophen-2-yl)methanamine”, also known as MTMA, is a synthetic compound. It belongs to the class of organic compounds known as phenylmethylamines . These are compounds containing a phenylmethtylamine moiety, which consists of a phenyl group substituted by methanamine .


Molecular Structure Analysis

The molecular formula of “this compound” is C7H11NS. The IUPAC name is N-methyl-1-thiophen-2-ylmethanamine . The InChI is InChI=1S/C6H9NS/c1-7-5-6-3-2-4-8-6/h2-4,7H,5H2,1H3 . The Canonical SMILES is CNCC1=CC=CS1 .


Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 127.21 g/mol . The XLogP3 is 1.1 , indicating its lipophilicity. It has 1 hydrogen bond donor count and 2 hydrogen bond acceptor count . The exact mass is 127.04557046 g/mol .

Scientific Research Applications

Synthesis and Characterization

  • Synthesis of Novel Compounds : Novel compounds like 1,3-Dithiolane and diarylethene derivatives have been synthesized, involving N-methyl-1-(3-methylthiophen-2-yl)methanamine or similar structures. These compounds demonstrate potential in colorimetric and fluorometric sensing of metal ions, showcasing their utility in chemical sensing applications (Zhai Zhi-we, 2014); (Shu-li Guo et al., 2018).

  • Electro-Optic Materials : The synthesis of heterocycle-based derivatives for electro-optic materials, involving compounds like this compound, has been explored. These materials have applications in nonlinear optics and electro-optics, indicating potential for advanced photonic applications (A. Facchetti et al., 2003).

Drug Development and Medicinal Chemistry

  • Drug Scaffold Development : Hexahydro-2H-thieno[2,3-c]pyrrole, a related compound, has been proposed as a polar scaffold for constructing compound libraries in drug discovery, demonstrating the compound's relevance in medicinal chemistry (Vladimir S. Yarmolchuk et al., 2011).

  • Anticonvulsant Agents : Some heterocyclic Schiff bases of 3-aminomethyl pyridine, similar in structure to this compound, have been synthesized and shown promise as anticonvulsant agents (S. Pandey & R. Srivastava, 2011).

Material Science and Chemistry

  • Corrosion Inhibition : Amino acid compounds related to this compound have been studied as corrosion inhibitors, indicating the potential use of these compounds in protecting metals against corrosion (M. Yadav et al., 2015).

  • Catalysis : The compound's structure or derivatives have been utilized in catalysis, such as in the methylation of phenol, showcasing its potential in industrial chemical processes (T. Mathew et al., 2002).

  • Electrochemical Applications : Derivatives of this compound have been used in the development of electrodes for the selective determination of dopamine, indicating applications in biosensing and neurochemistry (Huaisheng Wang et al., 2006).

Advanced Chemical Synthesis Techniques

  • Efficient Synthesis Methods : Research has focused on developing efficient methods for the direct N-monomethylation of primary amines, which could include compounds like this compound, indicating advancements in synthetic chemistry techniques (Feng Li et al., 2012).

Cancer Research and Therapeutics

  • Anticancer Activity : Studies have explored the anticancer activity of complexes derived from Schiff base ligands similar to this compound, demonstrating potential applications in cancer treatment (S. Mbugua et al., 2020).

Biochemical and Molecular Research

  • Molecular Studies : Research into the molecular aspects of compounds like this compound has provided insights into cellular and molecular functions, such as in the study of methylation processes in RNA (Ping-yuan Wang et al., 2016).

properties

IUPAC Name

N-methyl-1-(3-methylthiophen-2-yl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11NS/c1-6-3-4-9-7(6)5-8-2/h3-4,8H,5H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSWAIIKUFIWWOC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=C1)CNC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11NS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60359384
Record name N-Methyl-1-(3-methylthiophen-2-yl)methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60359384
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

141.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

860997-09-7
Record name N-Methyl-1-(3-methylthiophen-2-yl)methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60359384
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-methyl-1-(3-methylthiophen-2-yl)methanamine
Reactant of Route 2
Reactant of Route 2
N-methyl-1-(3-methylthiophen-2-yl)methanamine
Reactant of Route 3
N-methyl-1-(3-methylthiophen-2-yl)methanamine
Reactant of Route 4
Reactant of Route 4
N-methyl-1-(3-methylthiophen-2-yl)methanamine
Reactant of Route 5
Reactant of Route 5
N-methyl-1-(3-methylthiophen-2-yl)methanamine
Reactant of Route 6
Reactant of Route 6
N-methyl-1-(3-methylthiophen-2-yl)methanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.